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Compound of Interest

Compound Name: STING agonist-20

Cat. No.: B10857912 Get Quote

This document provides essential safety and logistical information for the proper disposal of

STING agonist-20, a potent STING agonist used in research. Adherence to these procedural

guidelines is critical for maintaining laboratory safety and regulatory compliance.

Hazard Assessment
According to its Safety Data Sheet (SDS), STING agonist-20 is not classified as a hazardous

substance or mixture. This assessment forms the basis of the disposal procedures outlined

below. However, it is crucial to consider the potential hazards of any solvents or reagents mixed

with STING agonist-20 during experimental use.

Quantitative Data Summary
The following table summarizes key quantitative and identifying information for STING agonist-
20.

Property Value

Molecular Formula C₃₆H₃₉N₁₁O₈

Molecular Weight 753.76 g/mol

CAS Number 2591300-72-8
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For the disposal of expired or unwanted solid (powder) STING agonist-20:

Consult Local Regulations: Before proceeding, always consult your institution's

Environmental Health and Safety (EHS) office for specific guidelines on non-hazardous

chemical waste disposal.[1][2][3]

Segregation: Ensure that the solid STING agonist-20 is not mixed with any hazardous

waste.[4] Combining non-hazardous with hazardous waste requires the entire mixture to be

treated as hazardous, increasing disposal costs and complexity.[4]

Packaging:

Ensure the original container is securely sealed.

If the original container is compromised, transfer the solid waste to a new, clean, and

compatible container with a secure lid.

Label the container clearly as "Non-Hazardous Waste: STING agonist-20". Include the

chemical name and CAS number.

Disposal Route:

For disposal as regular laboratory trash, confirm with your EHS that this is permissible for

non-hazardous chemical solids. Some institutions may still require it to be disposed of

through a chemical waste program to avoid any potential issues with custodial staff.

If required, arrange for pickup through your institution's chemical waste management

program.

Disposal of STING Agonist-20 Solutions
The disposal of STING agonist-20 solutions depends on the solvent used. A common solvent

for STING agonists is Dimethyl Sulfoxide (DMSO).

Disposal of STING Agonist-20 in DMSO Solutions:

DMSO is a combustible liquid and can penetrate the skin, potentially carrying dissolved

substances with it. Therefore, solutions containing DMSO should be treated as organic solvent
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waste.

Waste Collection:

Dispense the STING agonist-20 in DMSO solution into a designated, compatible, and

properly labeled hazardous waste container for organic solvents. Plastic is often preferred

for waste storage when compatible.

The waste container must be labeled "Hazardous Waste" and should list all chemical

constituents, including "STING agonist-20" and "Dimethyl Sulfoxide," with their

approximate percentages.

Storage:

Store the waste container in a designated satellite accumulation area.

Keep the container securely capped at all times, except when adding waste.

Store away from heat and sources of ignition.

Disposal:

Arrange for disposal through your institution's hazardous waste management program.

The recommended disposal method for DMSO is incineration in a chemical incinerator

equipped with an afterburner and scrubber.

Do not dispose of DMSO solutions down the drain or in regular trash.

Disposal of Aqueous Solutions (without hazardous solvents):

For solutions of STING agonist-20 in non-hazardous aqueous buffers (e.g., saline, PBS):

Verify Non-Hazardous Nature: Ensure no other hazardous materials were added to the

solution.

Institutional Policy: Check with your EHS department. Some institutions may permit the

disposal of small quantities of non-hazardous, water-soluble chemicals down the sanitary
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sewer with copious amounts of water. However, many institutions prohibit the drain disposal

of any laboratory chemicals to prevent environmental contamination.

Alternative Disposal: If drain disposal is not permitted, collect the aqueous waste in a labeled

container and arrange for pickup through your institution's chemical waste program.

Experimental Workflow & Disposal Decision
Diagram
The following diagram illustrates the decision-making process for the proper disposal of STING
agonist-20 waste.
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STING Agonist-20 Disposal Workflow

Start: Identify Waste Type

Assess Form and Composition

Determine Solvent and Final Disposal Route

STING Agonist-20 Waste

Solid (Unused) Solution

Non-Hazardous Solid Waste
(Consult EHS for trash disposal permission)

Aqueous Solution
(Consult EHS for drain disposal permission)
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Aqueous

Organic Solvent Solution (e.g., DMSO)
(Treat as Hazardous Waste)

Solvent is
Organic (DMSO)

Dispose via Institutional
Hazardous Waste Program

If required by EHS If drain disposal
is not permitted

Click to download full resolution via product page

Caption: Disposal decision workflow for STING agonist-20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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